molecular formula C10H14O4<br>CH2=C(CH3)C(O)OCH2CH2OC(O)C(CH3)=CH2<br>C10H14O4 B3422486 Ethylene glycol dimethacrylate CAS No. 25721-76-0

Ethylene glycol dimethacrylate

Cat. No. B3422486
CAS RN: 25721-76-0
M. Wt: 198.22 g/mol
InChI Key: STVZJERGLQHEKB-UHFFFAOYSA-N
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Description

Ethylene Glycol Dimethacrylate (EGDMA) is a clear, colorless liquid commonly used in polymer science . It’s a crosslinking agent derived from methacrylic acid and ethylene glycol . It’s a diester formed by the condensation of two equivalents of methacrylic acid and one equivalent of ethylene glycol .


Synthesis Analysis

EGDMA can be synthesized by reacting with acrylic/methacrylic acid in the presence of a catalyst . In a study, it was used as a crosslinking monomer in poly(acrylonitrile-co-vinylbenzyl chloride) to investigate the effect of long-chain crosslinker on the porosity of the terpolymer system .


Molecular Structure Analysis

The molecular structure of EGDMA is formed by the condensation of two equivalents of methacrylic acid and one equivalent of ethylene glycol . The chemical formula of EGDMA is C10H14O4 .


Chemical Reactions Analysis

EGDMA can be used in free radical copolymer crosslinking reactions . When used with methyl methacrylate, it leads to a gel point at relatively low concentrations because of the nearly equivalent reactivities of all the double bonds involved .


Physical And Chemical Properties Analysis

EGDMA has a molar mass of 198.218 g·mol−1, a density of 1.051 g/mL, a melting point of −40 °C, and a boiling point of 98 to 100 °C .

Safety And Hazards

EGDMA is harmful if ingested or inhaled . It’s irritating to eyes and skin on contact . Inhalation causes irritation of the lungs and respiratory system . It’s recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, do not breathe vapours/dust, do not ingest, and use only in well-ventilated areas .

properties

IUPAC Name

2-(2-methylprop-2-enoyloxy)ethyl 2-methylprop-2-enoate
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InChI

InChI=1S/C10H14O4/c1-7(2)9(11)13-5-6-14-10(12)8(3)4/h1,3,5-6H2,2,4H3
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InChI Key

STVZJERGLQHEKB-UHFFFAOYSA-N
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Canonical SMILES

CC(=C)C(=O)OCCOC(=O)C(=C)C
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Molecular Formula

Record name ETHYLENE GLYCOL DIMETHACRYLATE
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Related CAS

25721-76-0, 9051-34-7, 25852-47-5
Record name Ethylene glycol dimethacrylate homopolymer
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Record name Poly(oxy-1,2-ethanediyl), α-(2-methyl-1-oxo-2-propen-1-yl)-ω-[(2-methyl-1-oxo-2-propenyl)oxy]-, homopolymer
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DSSTOX Substance ID

DTXSID1026615
Record name Ethylene glycol dimethacrylate
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Molecular Weight

198.22 g/mol
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Physical Description

Liquid, Colorless liquid; [ICSC] Light yellow liquid; [Aldrich MSDS], COLOURLESS LIQUID.
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Boiling Point

260, 260 °C
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Flash Point

101 °C c.c.
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Solubility

> 10% in benzene, > 10% in ethanol, > 10% in ligroin, Solubility in water, g/l at 20 °C: 1.1 (slightly soluble)
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Density

1.055 at 20 °C/20 °C, Relative density (water = 1): 1.05
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Vapor Density

Relative vapor density (air = 1): 6.8
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Vapor Pressure

3.6 [mmHg], Vapor pressure, Pa at 20 °C: 478
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Product Name

Glycol Dimethacrylate

CAS RN

97-90-5
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Melting Point

-40 °C
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Retrosynthesis Analysis

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Min. plausibility 0.01
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Top-N result to add to graph 6

Feasible Synthetic Routes

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